Cas no 1807009-24-0 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate
• CAS No: 1807009-24-0
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4804906
• Update Time: 2025-08-10

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate

• Inchi： 1S/C10H12F2N2O3/c1-17-8(16)3-5-2-7(15)6(4-13)14-9(5)10(11)12/h2,10,15H,3-4,13H2,1H3
• InChI Key： CJIFPSZIJSZSQS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(CN)N=1)O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.4
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate

Introduction to Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1807009-24-0)

Methyl 2-(aminomethyl)-6-()-3-hydroxypyridine-5-acetate, identified by its CAS number 1807009-24-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and therapeutic potential. The presence of multiple functional groups, including an aminomethyl side chain and a substituent, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural features of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate contribute to its unique chemical properties and biological interactions. The group is known for its ability to form hydrogen bonds and participate in salt formation, which can enhance the compound's solubility and bioavailability. On the other hand, the group is often incorporated into drug molecules to improve metabolic stability and binding affinity to biological targets. These characteristics make the compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate has shown potential in preclinical studies as a lead compound for drugs targeting inflammatory and metabolic disorders. Its structural design allows for selective interaction with biological targets, minimizing off-target effects and improving overall efficacy.

The synthesis of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the group typically involves nucleophilic substitution reactions, while the incorporation of the group often requires specialized fluorination techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

The pharmacological properties of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate have been explored in various in vitro and in vivo models. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preliminary data suggest that this compound may have beneficial effects on metabolic disorders by modulating lipid metabolism and glucose homeostasis. These findings highlight the therapeutic potential of this compound and warrant further investigation in clinical settings.

The development of novel drug candidates is a complex process that involves extensive characterization and optimization of chemical structures. Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate serves as an excellent example of how structural modifications can enhance biological activity. By carefully designing and synthesizing compounds with specific functional groups, chemists can fine-tune their properties to achieve desired pharmacological effects. This approach underscores the importance of structural diversity in drug discovery programs.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-acetate (CAS No. 1807009-24-0) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.